![molecular formula C11H8Cl2N2OS B2637410 N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide CAS No. 31119-04-7](/img/structure/B2637410.png)
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide
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Description
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide, also known as DTTA, is a chemical compound that has been widely studied for its potential applications in scientific research. DTTA is a thiazole derivative that has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Synthesis of Novel Derivatives and Antimicrobial Activity N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide derivatives were synthesized, with specific compounds exhibiting antimicrobial activity against various microorganisms. These findings underline the compound's potential in developing new antimicrobial agents (Mistry et al., 2009).
Molecular Structure and Intermolecular Interactions
Structures of N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides This research provides insights into the structural aspects of N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, showcasing a 'V' shaped molecule with various intermolecular interactions. Understanding such molecular geometry and interactions can be crucial for designing molecules with specific properties or activities (Boechat et al., 2011).
Biological Activity and Drug Design
Synthesis and Biological Evaluation of Thiazole and Thiadiazole Derivatives A series of derivatives were synthesized and tested for their anticancer activity, with some compounds exhibiting significant activity against various cancer cell lines. These results highlight the potential of N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide and its derivatives in cancer treatment and the importance of structural modification for therapeutic efficacy (Ekrek et al., 2022).
properties
IUPAC Name |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2OS/c1-6(16)14-11-15-10(5-17-11)8-4-7(12)2-3-9(8)13/h2-5H,1H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHDVQRWAECSACO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC(=CS1)C2=C(C=CC(=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]acetamide |
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